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Compound of Interest

Compound Name: 3-Bromothieno[3,2-b]pyridine

Cat. No.: B1281774 Get Quote

An In-depth Technical Guide to the Safety and Handling of 3-Bromothieno[3,2-b]pyridine

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive safety and handling information for 3-
Bromothieno[3,2-b]pyridine (CAS No. 94191-12-5).[1][2] Due to the limited availability of a

dedicated Safety Data Sheet (SDS) for this specific compound, this guide synthesizes data

from SDS of structurally similar compounds, including isomers and related bromo-heterocyclic

structures. A conservative approach is recommended, treating the compound with the highest

degree of caution indicated by the available data.

Chemical Identification
3-Bromothieno[3,2-b]pyridine is a heterocyclic building block used in organic synthesis,

particularly in the development of pharmaceutical compounds.[3]
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Identifier Value

IUPAC Name 3-Bromothieno[3,2-b]pyridine

CAS Number 94191-12-5[1][2]

Molecular Formula C₇H₄BrNS[2]

Molecular Weight 214.08 g/mol [1][2]

MDL Number MFCD11869741[1][2]

Hazard Identification and Classification
While specific toxicological properties for 3-Bromothieno[3,2-b]pyridine have not been fully

investigated, data from closely related isomers and analogues suggest significant potential

hazards.[4] The following GHS classifications, based on the isomer 3-Bromothieno[2,3-

c]pyridine and other similar compounds, should be conservatively applied.[5][6]

Signal Word: Danger

Pictograms:

GHS06: Skull and Crossbones GHS07: Exclamation Mark GHS08: Health Hazard

Table 1: GHS Hazard Classification
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Hazard Class Hazard Statement Reference

Acute Toxicity, Oral
(Category 3)

H301: Toxic if swallowed

Acute Toxicity, Dermal

(Category 2)
H310: Fatal in contact with skin

Skin Irritation (Category 2) H315: Causes skin irritation [5][6]

Serious Eye Irritation

(Category 2A)

H319: Causes serious eye

irritation
[5][6]

STOT - Single Exposure

(Category 3)

H335: May cause respiratory

irritation
[5][6]

| Flammable/Combustible Liquid | H227: Combustible liquid | |

Precautionary Statements Summary: Users should avoid all contact, including breathing

vapors, and use the substance only in well-ventilated areas or closed systems.[4]

Comprehensive personal protective equipment is mandatory. Do not eat, drink, or smoke when

using this product, and wash hands thoroughly after handling.[6]

Physical and Chemical Properties
Quantitative physical data for 3-Bromothieno[3,2-b]pyridine is scarce. The data below is

compiled from supplier information and data for structurally related compounds.

Table 2: Physical and Chemical Properties

Property Value Source/Note

Purity ≥95% Apollo Scientific[1]

Boiling Point 96°C @ 2.7 mmHg
Data for 3-Bromothieno[3,2-

b]thiophene[7]

| Storage | Sealed in dry, room temperature | BLD Pharm[2] |
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Handling and Storage
Safe Handling Procedures

Ventilation: Handle only in a well-ventilated area, preferably within a chemical fume hood or

a closed system.[4][7]

Personal Precautions: Avoid contact with skin, eyes, and clothing.[7] Do not breathe mist,

gas, or vapors.[4]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[4]

Use non-sparking tools and take precautionary measures against static discharge.[4][6]

Hygiene: Do not eat, drink, or smoke in work areas. Wash hands and face thoroughly after

handling and before breaks. Immediately change contaminated clothing.

Storage Conditions
Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[4][7]

Incompatible Materials: Store away from strong oxidizing agents and strong acids.[4][6]

Security: Store in a locked-up area accessible only to qualified or authorized personnel.

Experimental Protocols: Safety and Exposure
Control
Engineering Controls
Adequate exhaust ventilation is essential to control airborne concentrations.[4] Emergency

exits and risk-elimination areas should be clearly designated.[7] Use explosion-proof electrical

and ventilating equipment.[4]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear tightly fitting safety goggles with side-shields or a face shield.[7]

Equipment must be approved under government standards such as NIOSH (US) or EN 166

(EU).[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC107411000&countryCode=US&language=en
https://www.chemicalbook.com/msds/3-bromothieno-3-2-b-thiophene.pdf
https://www.chemicalbook.com/msds/3-bromothieno-3-2-b-thiophene.pdf
https://www.fishersci.com/store/msds?partNumber=AC107411000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC107411000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC107411000&countryCode=US&language=en
https://www.jubilantingrevia.com/uploads/files/64msds_0536GjGhs02Div.3sds3-Bromopyridine.pdf
https://www.fishersci.com/store/msds?partNumber=AC107411000&countryCode=US&language=en
https://www.chemicalbook.com/msds/3-bromothieno-3-2-b-thiophene.pdf
https://www.fishersci.com/store/msds?partNumber=AC107411000&countryCode=US&language=en
https://www.jubilantingrevia.com/uploads/files/64msds_0536GjGhs02Div.3sds3-Bromopyridine.pdf
https://www.fishersci.com/store/msds?partNumber=AC107411000&countryCode=US&language=en
https://www.chemicalbook.com/msds/3-bromothieno-3-2-b-thiophene.pdf
https://www.fishersci.com/store/msds?partNumber=AC107411000&countryCode=US&language=en
https://www.chemicalbook.com/msds/3-bromothieno-3-2-b-thiophene.pdf
https://www.fishersci.com/store/msds?partNumber=AC107411000&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281774?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Skin Protection: Wear impervious protective clothing and gloves (e.g., nitrile rubber).[7]

Gloves must be inspected prior to use and a proper removal technique must be used to

avoid skin contact.

Respiratory Protection: If engineering controls are insufficient or irritation is experienced, use

a full-face respirator with a filter type A (organic gases and vapors), conforming to NIOSH or

EN 149 standards.[4][7]

Emergency Procedures
First Aid Measures

General Advice: First-aiders must protect themselves. Move the affected person out of the

dangerous area and show this safety data sheet to the doctor in attendance.

If Inhaled: Move the person into fresh air. If breathing is difficult or stops, provide artificial

respiration and consult a doctor immediately.[7]

In Case of Skin Contact: Immediately take off all contaminated clothing.[7] Gently wash with

plenty of soap and water. Call a poison center or doctor immediately as the substance is

classified as potentially fatal upon skin contact.

In Case of Eye Contact: Rinse cautiously and thoroughly with pure water for at least 15

minutes, also under the eyelids.[4][7] Remove contact lenses, if present and easy to do. If

eye irritation persists, get medical advice/attention.[4]

If Swallowed: Immediately call a poison center or doctor.[4] Rinse mouth with water.[7] Do

NOT induce vomiting.[7] Never give anything by mouth to an unconscious person.[7]

Firefighting Measures
Suitable Extinguishing Media: Use dry sand, dry chemical, alcohol-resistant foam, or carbon

dioxide (CO₂).[7] A water spray may be used to cool closed containers.[4]

Specific Hazards: Vapors may form explosive mixtures with air.[4] Hazardous decomposition

products can include nitrogen oxides (NOx), carbon oxides (CO, CO₂), sulfur oxides, and

hydrogen bromide gas.[4][6]
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Firefighter Protection: Wear a self-contained breathing apparatus (SCBA) and full protective

gear for firefighting if necessary.[4][7]

Accidental Release Measures
Personal Precautions: Do not breathe vapors or aerosols and avoid all substance contact.

Evacuate personnel to safe areas and ensure adequate ventilation.[7] Remove all sources of

ignition.[7]

Environmental Precautions: Prevent the product from entering drains or contaminating

surface and ground water.[7]

Containment and Cleanup: Cover drains. Collect, bind, and pump off spills. Soak up with

inert absorbent material (e.g., sand, silica gel, universal binder).[4] Keep in suitable, closed

containers for disposal.[7]

Toxicological Information
The toxicological properties of 3-Bromothieno[3,2-b]pyridine have not been fully investigated.

[4] The information presented is based on the hazard classification of similar chemical

structures.

Table 3: Toxicological Data Summary (Inferred)

Exposure Route Effect Classification

Oral Toxic if swallowed
Acute Toxicity (Oral),
Category 3

Dermal Fatal in contact with skin
Acute Toxicity (Dermal),

Category 2

Inhalation May cause respiratory irritation
STOT - Single Exposure,

Category 3[5]

Skin Contact Causes skin irritation Skin Irritation, Category 2[5]

| Eye Contact | Causes serious eye irritation | Serious Eye Irritation, Category 2A[5] |
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Disposal Considerations
Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations. Do not let the product enter drains.[7]

Visualized Workflow
The following diagram illustrates the logical workflow for safely handling 3-Bromothieno[3,2-
b]pyridine.
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Safe Handling Workflow for 3-Bromothieno[3,2-b]pyridine

1. Preparation & Assessment

2. Implement Controls

3. Handling & Disposal

4. Emergency Response

Start: New Experiment

Conduct Risk Assessment

Review SDS / Chemical Data

Identify Hazards
(Toxic, Dermal Fatality, Irritant)

Select Mandatory PPE
(Gloves, Goggles, Lab Coat)

Setup Engineering Controls
(Fume Hood)

Execute Handling Procedure

Segregate & Label
Hazardous Waste

Emergency Event
(Spill, Exposure)

Decontaminate Work Area
& Glassware

End of Process

Administer First Aid Follow Spill Cleanup Protocol

Notify Supervisor / EHS

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1281774?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281774?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Logical workflow for risk assessment and safe handling of 3-Bromothieno[3,2-
b]pyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281774?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

